Cas no 1215998-67-6 (1-Methyl-4-(methylthio)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Methyl-4-(methylthio)-1H-pyrazole-5-carboxylic acid
• CAS No: 1215998-67-6
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5466317
• Update Time: 2023-08-28

1-Methyl-4-(methylthio)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-methylsulfanylpyrazole-3-carboxylic acid
• Z2750223078
• 1-methyl-4-(methylsulfanyl)-1H-pyrazole-5-carboxylic acid
• 1-Methyl-4-(methylthio)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C6H8N2O2S/c1-8-5(6(9)10)4(11-2)3-7-8/h3H,1-2H3,(H,9,10)
• InChI Key： DODKJRFNHKSMCT-UHFFFAOYSA-N
• SMILES： S(C)C1C=NN(C)C=1C(=O)O

Computed Properties

• Exact Mass: 172.03064868 g/mol
• Monoisotopic Mass: 172.03064868 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4
• Molecular Weight: 172.21